Cas no 1822801-32-0 (Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1822801-32-0
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 6570107
• PubChem ID: 82017399
• Update Time: 2025-08-05

Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate
• EN300-12578489
• 1822801-32-0
• Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate

• Inchi： 1S/C14H24N2O4/c1-13(2,3)20-12(19)16-6-4-14(5-7-16)8-10(17)9-15-11(14)18/h10,17H,4-9H2,1-3H3,(H,15,18)
• InChI Key： FKAMVNGBVMQFEV-UHFFFAOYSA-N
• SMILES： OC1CNC(C2(C1)CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 284.17360725g/mol
• Monoisotopic Mass: 284.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate

Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1822801-32-0): A Comprehensive Overview

Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate, identified by its CAS number 1822801-32-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic molecule, featuring a unique arrangement of heterocyclic and carbonyl functionalities, has garnered attention for its potential applications in drug discovery and molecular recognition. The compound's structural complexity and its incorporation of both oxygen and nitrogen atoms into a rigid spiro framework make it an intriguing candidate for further exploration in medicinal chemistry.

The synthesis of Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The spirocyclic core is formed through a carefully orchestrated sequence of reactions, including cyclization and oxidation steps, which are critical for establishing the desired molecular architecture. The presence of the tert-butyl group at the carboxylate position not only enhances the compound's lipophilicity but also provides stability against hydrolytic degradation, making it a promising candidate for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate with greater accuracy. Molecular docking studies have revealed that this compound exhibits binding affinity to several enzymes and receptors, suggesting potential therapeutic effects in areas such as inflammation and neurodegeneration. The spirocyclic structure, characterized by its rigid conformation, is particularly adept at fitting into specific binding pockets within biological targets, which could lead to the development of novel small-molecule drugs.

In the realm of medicinal chemistry, the incorporation of nitrogen-containing heterocycles is often associated with enhanced pharmacological activity. The diazaspiro framework in Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate introduces a rich array of electronic and steric interactions that can modulate biological responses. This structural motif has been explored in various drug candidates, demonstrating its versatility in addressing complex diseases. The hydroxy and carbonyl functionalities further contribute to the compound's reactivity, allowing for post-synthetic modifications that can fine-tune its pharmacokinetic properties.

The pharmaceutical industry has increasingly recognized the importance of scaffold diversity in drug discovery programs. Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate exemplifies how novel molecular architectures can lead to innovative therapeutic agents. Its unique spirocyclic core distinguishes it from conventional drug molecules and positions it as a valuable building block for next-generation pharmaceuticals. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex bioactive compounds.

The chemical properties of Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate also make it an attractive candidate for materials science applications beyond traditional pharmaceuticals. Its rigid structure and functional groups offer opportunities for designing advanced polymers and coordination complexes with tailored properties. These materials could find applications in catalysis, sensors, and even nanotechnology, showcasing the broad utility of this versatile compound.

The synthesis and characterization of Tert-butyl 4-hydroxy-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided invaluable insights into the compound's structure-function relationships, facilitating rational design modifications for improved biological activity. The high-resolution data obtained from these techniques have also contributed to a deeper understanding of spirocyclic chemistry and its implications in drug development.

The future prospects for Tert-butyl 4-hydroxy-1-ojo-ro-o-doia-spirao[55]undo-cine-o-carboxylo-tea are promising, with ongoing research aimed at expanding its synthetic pathways and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory-scale synthesis to clinical trials. As computational tools continue to evolve, they will play an increasingly pivotal role in predicting and validating the biological potential of molecules like this one.

In conclusion, Tert-butyl 4-hydroxy-ojo-ro-o-doia-spirao[55]undo-cine-o-carboxylo-tea (CAS No.1822801-o-doia-spirao[55]undo-cine-o-carboxylo-tea) represents a significant advancement in synthetic chemistry and medicinal biology due to its unique structural features and potential therapeutic applications.